Cas no 2137790-22-6 ((8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol)

• Product Name: (8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol
• CAS No: 2137790-22-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6546943
• PubChem ID: 165786300
• Update Time: 2025-06-11

(8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2137790-22-6
• (8-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol
• EN300-739759
• (8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol

• Inchi： 1S/C11H15NO3/c1-14-8-2-3-9-10(7-13)12-4-5-15-11(9)6-8/h2-3,6,10,12-13H,4-5,7H2,1H3
• InChI Key： FFXVOVPSPUUGLN-UHFFFAOYSA-N
• SMILES： O1CCNC(CO)C2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.7Ų

Additional information on (8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol

Introduction to (8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol and Its Significance in Modern Chemical Research

(8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol, with the CAS number 2137790-22-6, is a compound of considerable interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a methoxy group and a tetrahydro-1,4-benzoxazepine core suggests a rich chemical space for functionalization and derivatization, making it a valuable scaffold for medicinal chemists.

The structural motif of (8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol is reminiscent of several biologically active scaffolds found in natural products and synthetic drugs. The benzoxazepine ring system is known for its presence in various pharmacophores that exhibit significant pharmacological activity. For instance, derivatives of benzoxazepine have been explored for their potential as serotonin receptor antagonists, which are relevant in the treatment of neurological disorders such as depression and anxiety. The methoxy-substituted tetrahydro derivative further enhances the complexity of this molecule, providing multiple sites for chemical manipulation and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of (8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol with various biological receptors. These studies have highlighted its potential as a lead compound in the design of drugs targeting neurological and cardiovascular diseases. The methoxy group in particular has been identified as a key pharmacophoric element that can modulate receptor binding through hydrogen bonding and hydrophobic interactions.

In the realm of synthetic chemistry, the preparation of (8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The synthesis typically begins with the formation of the benzoxazepine core through cyclization reactions involving appropriately substituted precursors. Subsequent functionalization steps introduce the methoxy group and the hydroxymethyl moiety at the 5-position of the tetrahydro ring system. These synthetic routes often employ transition metal-catalyzed reactions and asymmetric methodologies to achieve high enantioselectivity and yield.

The biological evaluation of (8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol has revealed intriguing pharmacological profiles. Preclinical studies have demonstrated its potential as an agonist for certain G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The compound's ability to modulate these receptors may translate into therapeutic benefits for conditions such as hypertension and chronic pain syndromes. Additionally, its interaction with enzymes like cytochrome P450 has been studied to assess its metabolic stability and potential drug-drug interactions.

The development of novel drug candidates is an iterative process that relies heavily on structural optimization. By modifying various substituents on the benzoxazepine core of (8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce side effects. For example, introducing halogen atoms or other heteroatoms into the molecule can alter its electronic properties and binding affinity. Such modifications are guided by data from high-throughput screening (HTS) assays and structure-based drug design approaches.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in understanding how (8-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol interacts with target proteins at an atomic level. These simulations help predict binding modes and identify key residues involved in receptor-ligand interactions. Furthermore， they provide insights into how structural changes can influence binding affinity and selectivity. This information is crucial for designing next-generation analogs with improved pharmacological profiles.

The future prospects for (8-Methoxy-2,3,4,5-tetrahydro-1，4-benzoxazepin - 5 - yl)methanol are promising，with ongoing research aimed at expanding its therapeutic applications。Investigators are exploring its potential use in treating neurodegenerative diseases such as Alzheimer's disease，where modulation of serotonin receptors may offer protective effects against neuronal damage。Additionally，its anti-inflammatory properties have been investigated，making it a candidate for developing novel treatments for chronic inflammatory conditions like rheumatoid arthritis。

In conclusion，(8-Methoxy - 2，3，4，5 - tetrahydro - 1，4 - benzoxaz epin - 5 - yl)me thanol represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activity。Its synthesis，pharmacological evaluation，and computational analysis underscore its importance as a scaffold for developing novel therapeutic agents。As research continues to uncover new applications for this compound，it is likely to play an increasingly vital role in addressing some of today's most pressing medical challenges。